N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3,5,7-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-11-9-12(2)18-17(10-11)13(3)19(25-18)20(24)22-16-7-5-15(6-8-16)21-14(4)23/h5-10H,1-4H3,(H,21,23)(H,22,24)
• InChI Key: BXKWNQXNUDAPSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)NC(=O)C)C)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2001 and has since been extensively studied for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 inhibits the activation of NF-κB by covalently modifying the cysteine residue of the inhibitor of kappa B kinase (IKK) complex, which is responsible for the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This modification prevents the activation of IKK and subsequently the activation of NF-κB, leading to the inhibition of the inflammatory response.
Biochemical and Physiological Effects:
Apart from its anti-inflammatory properties, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has also been shown to have anti-cancer properties. It has been shown to induce apoptosis and inhibit the proliferation of cancer cells in various cancer models such as breast cancer, prostate cancer, and pancreatic cancer. Additionally, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has been shown to inhibit the expression of various pro-inflammatory cytokines and chemokines, which play a critical role in the tumor microenvironment and tumor progression.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has several advantages for lab experiments. It is a small molecule inhibitor that can easily penetrate cell membranes and inhibit the target protein. It has a high degree of selectivity for IKK and does not inhibit other kinases. However, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has some limitations as well. It is a covalent inhibitor, which means that it irreversibly modifies the target protein. This can lead to off-target effects and potential toxicity. Additionally, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has poor solubility in water, which can limit its use in certain experiments.

Future Directions

N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has several potential therapeutic applications and future directions for research. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has shown promise in the treatment of various cancers, and future research could focus on developing N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082-based therapies for cancer. Furthermore, N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has been shown to have potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, and future research could focus on exploring this potential. Finally, future research could focus on developing more potent and selective inhibitors of IKK that could overcome the limitations of N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 involves the reaction of 3,5,7-trimethyl-4-hydroxybenzofuran-2-carboxylic acid with N-(4-aminophenyl)acetamide in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then acetylated using acetic anhydride to obtain the final compound.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-3,5,7-trimethyl-1-benzofuran-2-carboxamide 11-7082 has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in the regulation of inflammatory responses. NF-κB is activated in response to various stimuli such as cytokines, pathogens, and oxidative stress, and its dysregulation has been implicated in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis.